Cas no 2580185-89-1 (tert-butyl N-1-(4-hydroxypyridin-3-yl)ethylcarbamate)

• Product Name: tert-butyl N-1-(4-hydroxypyridin-3-yl)ethylcarbamate
• CAS No: 2580185-89-1
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 5659460
• PubChem ID: 165889484
• Update Time: 2025-05-22

tert-butyl N-1-(4-hydroxypyridin-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-27718422
• tert-butyl N-[1-(4-hydroxypyridin-3-yl)ethyl]carbamate
• 2580185-89-1
• tert-butyl N-1-(4-hydroxypyridin-3-yl)ethylcarbamate

• Inchi： 1S/C12H18N2O3/c1-8(9-7-13-6-5-10(9)15)14-11(16)17-12(2,3)4/h5-8H,1-4H3,(H,13,15)(H,14,16)
• InChI Key： ZMLONRAYCVSSOT-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C1C(C=CNC=1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.4Ų

Additional information on tert-butyl N-1-(4-hydroxypyridin-3-yl)ethylcarbamate

tert-butyl N-1-(4-hydroxypyridin-3-yl)ethylcarbamate: A Comprehensive Overview

tert-butyl N-1-(4-hydroxypyridin-3-yl)ethylcarbamate (CAS No. 2580185-89-1) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development, agrochemicals, and advanced materials. The molecule consists of a tert-butyl group, a pyridine ring, and a carbamate moiety, each contributing to its distinct chemical properties.

The pyridine ring in the structure is a key feature, as it introduces aromaticity and potential for hydrogen bonding. The 4-hydroxy group on the pyridine ring adds hydrophilicity, enhancing the compound's solubility in polar solvents. This property is particularly advantageous in pharmaceutical applications, where solubility is critical for bioavailability. Recent studies have explored the role of such hydroxypyridine derivatives in modulating enzyme activity, suggesting their potential as inhibitors or activators in metabolic pathways.

The tert-butyl group serves as a bulky substituent, which can influence the steric environment around the molecule. This steric effect is crucial in determining the compound's reactivity and selectivity in various chemical reactions. For instance, the tert-butyl group can act as a protecting group in organic synthesis, preventing unwanted side reactions during the formation of complex molecules. Its stability under thermal and chemical conditions makes it a preferred choice in multi-step synthesis protocols.

The carbamate moiety introduces additional functionality to the molecule. Carbamates are known for their ability to form reversible bonds with nucleophiles, making them valuable in drug delivery systems and controlled-release formulations. Recent advancements in medicinal chemistry have leveraged this property to develop prodrugs that enhance drug efficacy while minimizing side effects.

From a synthetic perspective, tert-butyl N-1-(4-hydroxypyridin-3-yl)ethylcarbamate can be prepared via a variety of routes. One common method involves the nucleophilic substitution of an appropriate electrophilic precursor with an amine derivative followed by carbamate formation. The choice of synthetic pathway depends on the availability of starting materials and desired stereochemical outcomes. Optimization studies have shown that reaction conditions, such as temperature and solvent choice, significantly impact yield and purity.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated as a lead compound for anti-inflammatory and anticancer agents due to its ability to modulate key cellular pathways. Preclinical studies have demonstrated its potential to inhibit enzymes involved in inflammation and apoptosis regulation.

In agrochemistry, derivatives of this compound have been explored as potential herbicides or fungicides. The hydroxypyridine moiety has been implicated in disrupting essential biochemical processes in target organisms, making it a candidate for sustainable agricultural solutions.

Material scientists have also taken interest in this compound due to its potential as a building block for advanced polymers or hybrid materials. The combination of aromaticity and carbamate functionality offers opportunities for creating materials with tailored mechanical and electronic properties.

Recent research has focused on understanding the mechanistic details of how this compound interacts with biological systems at the molecular level. Advanced computational techniques, such as molecular docking and dynamics simulations, have provided insights into its binding affinities and selectivity profiles. These studies are paving the way for rational drug design based on this compound's structural features.

In conclusion, tert-butyl N-1-(4-hydroxypyridin-3-yl)ethylcarbamate (CAS No. 2580185-89-1) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.